Pimpinellin
Pimpinellin
Pimpinellin is a furocoumarin. Furocoumarins, are phototoxic and photocarcinogenic. They intercalate DNA and photochemically induce mutations. Furocoumarins are botanical phytoalexins found to varying extents in a variety of vegetables and fruits, notably citrus fruits. The levels of furocoumarins present in our diets, while normally well below that causing evident acute phototoxicity, do cause pharmacologically relevant drug interactions. Some are particularly active against cytochrome P450s. For example, in humans, bergamottin and dihydroxybergamottin are responsible for the 'grapefruit juice effect', in which these furanocoumarins affect the metabolism of certain drugs.
Brand Name:
Vulcanchem
CAS No.:
131-12-4
VCID:
VC0192111
InChI:
InChI=1S/C13H10O5/c1-15-11-7-3-4-9(14)18-10(7)8-5-6-17-12(8)13(11)16-2/h3-6H,1-2H3
SMILES:
COC1=C(C2=C(C=CO2)C3=C1C=CC(=O)O3)OC
Molecular Formula:
C13H10O5
Molecular Weight:
246.21 g/mol
Pimpinellin
CAS No.: 131-12-4
Natural Products
VCID: VC0192111
Molecular Formula: C13H10O5
Molecular Weight: 246.21 g/mol
| CAS No. | 131-12-4 |
|---|---|
| Product Name | Pimpinellin |
| Molecular Formula | C13H10O5 |
| Molecular Weight | 246.21 g/mol |
| IUPAC Name | 5,6-dimethoxyfuro[2,3-h]chromen-2-one |
| Standard InChI | InChI=1S/C13H10O5/c1-15-11-7-3-4-9(14)18-10(7)8-5-6-17-12(8)13(11)16-2/h3-6H,1-2H3 |
| Standard InChIKey | BQPRWZCEKZLBHL-UHFFFAOYSA-N |
| SMILES | COC1=C(C2=C(C=CO2)C3=C1C=CC(=O)O3)OC |
| Canonical SMILES | COC1=C(C2=C(C=CO2)C3=C1C=CC(=O)O3)OC |
| Boiling Point | 441.0±45.0 °C(Predicted) |
| Colorform | Off-white needles from methylene chloride/hexane Yellowish needles |
| Density | 1.352±0.06 g/cm3(Predicted) |
| Melting Point | 119.0 °C 119 °C |
| Description | Pimpinellin is a furocoumarin. Furocoumarins, are phototoxic and photocarcinogenic. They intercalate DNA and photochemically induce mutations. Furocoumarins are botanical phytoalexins found to varying extents in a variety of vegetables and fruits, notably citrus fruits. The levels of furocoumarins present in our diets, while normally well below that causing evident acute phototoxicity, do cause pharmacologically relevant drug interactions. Some are particularly active against cytochrome P450s. For example, in humans, bergamottin and dihydroxybergamottin are responsible for the 'grapefruit juice effect', in which these furanocoumarins affect the metabolism of certain drugs. |
| Solubility | In water, 647 mg/L at 25 °C (est) Practically insoluble in water Soluble in alcohol |
| Synonyms | pimpinellin |
| Vapor Pressure | 1.20X10-6 mm Hg at 25 °C (est) |
| PubChem Compound | 4825 |
| Last Modified | Nov 11 2021 |
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